Cas no 2228849-34-9 (tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate
• CAS No: 2228849-34-9
• MF: C₁₁H₂₁F₃N₂O₂
• MW: 270.291853666306
• CID: 6000255
• PubChem ID: 165664304
• Update Time: 2025-05-25

tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate
• tert-butyl N-[4-amino-3-(trifluoromethyl)butan-2-yl]-N-methylcarbamate
• 2228849-34-9
• EN300-1903005

• Inchi： 1S/C11H21F3N2O2/c1-7(8(6-15)11(12,13)14)16(5)9(17)18-10(2,3)4/h7-8H,6,15H2,1-5H3
• InChI Key： GQGBVCBGGXQIIA-UHFFFAOYSA-N
• SMILES： FC(C(CN)C(C)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 270.15551240g/mol
• Monoisotopic Mass: 270.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate

tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compoundtert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate, identified by the CAS numberCAS No. 2228849-34-9, is a sophisticated organic molecule with a diverse range of applications in the chemical industry. This compound belongs to the broader category ofcarbamate derivatives, which are widely used in agriculture, pharmaceuticals, and materials science due to their unique chemical properties and reactivity.

The molecular structure oftert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate is characterized by a central carbamate group, which is flanked by two distinct substituents: a tert-butyl group and an N-methylamino group. The presence of the trifluoromethyl group at the third position of the butanoyl chain introduces significant electronic effects, enhancing the compound's stability and reactivity. This unique combination of functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of novel agrochemicals and pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled researchers to explore innovative methods for synthesizingtert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate. One such approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves yield and purity. This method has been particularly effective in constructing the trifluoromethyl-substituted carbamate framework, demonstrating the potential for large-scale production in industrial settings.

In terms of applications,tert-butyl N-4-amino-3-(trifluoromethyl)butan-2-yl-N-methylcarbamate has shown promise as a precursor in the synthesis of bioactive molecules. For instance, studies have highlighted its role in the development of novel herbicides with enhanced selectivity and efficacy. The trifluoromethyl group contributes to the compound's lipophilicity, which is crucial for its ability to penetrate plant tissues effectively. Furthermore, its amino group facilitates further functionalization, enabling the creation of derivatives with tailored biological activities.

The environmental impact oftert-butyl N-[4-amino]-3-(trifluoromethyl)butanoyl-N-methyloxycarbonylamine has also been a topic of recent research interest. Studies conducted under controlled laboratory conditions have revealed that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when used responsibly. However, further investigations are required to fully understand its fate and transport in various environmental matrices.

In conclusion,tert-butyl N-[4-amino]-3-(trifluoromethyl)butanoyl-N-methyloxycarbonylamine, with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span multiple industries, from agriculture to pharmaceuticals, underscoring its importance as a key intermediate in modern organic synthesis.